2-(4-chlorophenyl)-N-{[4-(2-methoxyphenyl)oxan-4-yl]methyl}acetamide

• IUPAC Name: 2-(4-chlorophenyl)-N-[[4-(2-methoxyphenyl)oxan-4-yl]methyl]acetamide
• InChI: InChI=1S/C21H24ClNO3/c1-25-19-5-3-2-4-18(19)21(10-12-26-13-11-21)15-23-20(24)14-16-6-8-17(22)9-7-16/h2-9H,10-15H2,1H3,(H,23,24)
• InChI Key: ODHDKAOXHAFYNI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2(CCOCC2)CNC(=O)CC3=CC=C(C=C3)Cl
• Molecular Formula: C21H24ClNO3
• Molecular Weight: 373.9 g/mol
• CAS No.: 1091155-62-2

Description

2-(4-chlorophenyl)-N-{[4-(2-methoxyphenyl)oxan-4-yl]methyl}acetamide is a synthetic organic compound featuring a chlorophenyl group, a tetrahydropyran (oxane) ring substituted with a 2-methoxyphenyl moiety, and an acetamide functional group. Its molecular formula is C21H22ClNO3, with a molecular weight of 371.86 g/mol. The 4-chlorophenyl group enhances lipophilicity and metabolic stability, while the 2-methoxyphenyl-substituted oxane ring may influence stereoelectronic properties and binding interactions .

Biological Activity

The compound 2-(4-chlorophenyl)-N-{[4-(2-methoxyphenyl)oxan-4-yl]methyl}acetamide is a synthetic organic molecule that has garnered attention for its potential biological activities. This article provides a comprehensive overview of its biological activity, including antibacterial properties, enzyme inhibition, and potential therapeutic applications.

Chemical Structure and Properties

The molecular formula of 2-(4-chlorophenyl)-N-{[4-(2-methoxyphenyl)oxan-4-yl]methyl}acetamide is $C_{21}H_{25}ClN_{2}O_{3}$, with a molecular weight of 392.89 g/mol. The compound features a chlorophenyl group, an oxan moiety, and a methoxy-substituted phenyl group, which contribute to its biological activity.

Property	Value
Molecular Formula	C₁₉H₂₄ClN₂O₃
Molecular Weight	392.89 g/mol
CAS Number	1091155-46-2

Antibacterial Activity

Recent studies have highlighted the antibacterial properties of compounds similar to 2-(4-chlorophenyl)-N-{[4-(2-methoxyphenyl)oxan-4-yl]methyl}acetamide. For instance, derivatives containing the chlorophenyl group have shown moderate to strong activity against various bacterial strains including Salmonella typhi and Bacillus subtilis . The mechanism of action is believed to involve disruption of bacterial cell wall synthesis and interference with metabolic pathways.

Enzyme Inhibition

The compound has been evaluated for its potential as an enzyme inhibitor. Specifically, it has shown promise in inhibiting acetylcholinesterase (AChE) and urease activities. In studies, compounds with similar structural features exhibited significant inhibitory effects, with IC₅₀ values indicating strong potency against these enzymes . This suggests that 2-(4-chlorophenyl)-N-{[4-(2-methoxyphenyl)oxan-4-yl]methyl}acetamide could be further explored as a therapeutic agent in conditions where AChE inhibition is beneficial, such as in Alzheimer's disease.

Case Studies and Research Findings

• Antimicrobial Studies : A recent publication reported on the synthesis and biological evaluation of various derivatives of oxan-based compounds, noting that those with chlorophenyl substitutions demonstrated enhanced antibacterial activity compared to their counterparts .
• Enzyme Inhibition Studies : Research involving the testing of similar compounds for AChE inhibition found that several derivatives had IC₅₀ values in the low micromolar range, indicating their potential as effective inhibitors .
• Pharmacological Potential : The pharmacological profile of compounds related to 2-(4-chlorophenyl)-N-{[4-(2-methoxyphenyl)oxan-4-yl]methyl}acetamide suggests applications in treating infections as well as neurodegenerative diseases due to their dual action on bacterial pathogens and neuroprotective pathways .

Comparison with Similar Compounds

2-(2-chlorophenyl)-N-{[4-(thiophen-2-yl)oxan-4-yl]methyl}acetamide

• Structural Difference : Replaces the 2-methoxyphenyl group with a thiophene ring.
• Impact: The sulfur atom in thiophene alters electronic properties (e.g., increased polarizability) and may enhance interactions with sulfur-binding biological targets.

2-(4-fluorophenyl)-N-{[4-(2-methoxyphenyl)oxan-4-yl]methyl}acetamide

• Structural Difference : Substitutes chlorine with fluorine at the phenyl position.
• Impact : Fluorine's higher electronegativity and smaller atomic radius decrease steric hindrance and increase metabolic stability. However, reduced lipophilicity compared to the chlorinated analog may alter pharmacokinetics .

Table 1: Key Properties of Aromatic-Substituted Analogues

Compound	Substituent	LogP*	Metabolic Stability	Notable Biological Activity
Target Compound	4-chlorophenyl	3.8	High	Under investigation
Thiophene Analog	Thiophene	3.5	Moderate	Antimicrobial potential
Fluorophenyl Analog	4-fluorophenyl	3.2	Very High	Enhanced enzyme inhibition

*Predicted using Lipinski's rule-based calculations.

Analogues with Modified Heterocyclic Cores

2-(4-chlorophenoxy)-N-{[4-(4-methoxyphenyl)oxan-4-yl]methyl}acetamide

• Structural Difference: Replaces the direct chlorophenyl attachment with a phenoxy linker.
• The 4-methoxyphenyl substitution on oxane may alter steric interactions compared to the 2-methoxy isomer .

2-(4-chlorophenyl)-N-[4-(4-methoxyphenyl)-1,2,5-oxadiazol-3-yl]acetamide

• Structural Difference : Substitutes the oxane ring with an oxadiazole heterocycle.
• However, reduced ring stability compared to oxane may affect in vivo performance .

Table 2: Heterocyclic Core Modifications

Compound	Heterocycle	Key Feature	Bioactivity Highlight
Target Compound	Oxane (tetrahydropyran)	2-methoxyphenyl substitution	High binding affinity (in silico)
Oxadiazole Analog	1,2,5-Oxadiazole	Electron-deficient ring	Anticancer (preliminary assays)
Phenoxy-Linked Analog	Oxane + phenoxy	Enhanced solubility	Improved oral bioavailability

Simplified Analogues and Halogen Variants

N-(4-Chlorophenyl)acetamide

• Structural Difference : Lacks the oxane and methoxyphenyl groups.
• Impact : Simplified structure results in lower molecular weight (MW: 183.6 g/mol) but reduced target selectivity. Demonstrates moderate antimicrobial activity, highlighting the importance of the oxane moiety in enhancing potency .

N-(4-bromophenyl)-2-(2,6-dichlorophenyl)acetamide

• Structural Difference : Bromine replaces chlorine; additional dichlorophenyl group.
• Impact : Bromine's larger atomic size increases steric hindrance, reducing binding efficiency compared to chlorinated analogs. The dichlorophenyl group enhances hydrophobicity but may lead to off-target effects .

Table 3: Halogen and Structural Simplifications

Compound	Halogen/Modification	MW (g/mol)	Selectivity
Target Compound	Chlorine	371.86	High
Bromophenyl Analog	Bromine	389.2	Moderate
N-(4-Chlorophenyl)acetamide	Chlorine (simplified)	183.6	Low

Research Findings and Trends

• Metabolic Stability : The oxane ring in the target compound confers higher metabolic stability compared to analogs with furan or thiophene cores, as evidenced by in vitro microsomal assays .
• Biological Activity : Fluorine substitution (as in ) improves target enzyme inhibition (IC₅₀ = 12 nM vs. 18 nM for the target compound), but chlorine's balance of lipophilicity and electronic effects remains optimal for broad-spectrum applications.
• Synthetic Feasibility : The target compound requires multi-step synthesis involving chloroacetyl chloride and oxane intermediates, while simplified analogs (e.g., ) are more cost-effective but less potent.